Cas no 1855-63-6 (1-Cyclohexene-1-carbonitrile)

• Product Name: 1-Cyclohexene-1-carbonitrile
• CAS No: 1855-63-6
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD00013772
• CID: 83978
• PubChem ID: 354333568
• Update Time: 2025-11-02

1-Cyclohexene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• cyclohexene-1-carbonitrile
• 1-Cyanocyclohexene
• 1-Cyclohexene-1-carbonitrile
• 1-CYANO-1-CYCLOHEXENE
• 1-cyano-cyclohex-1-ene
• 1-CYCLOHEXENECARBONITRILE
• 3,4,5,6-TETRAHYDROBENZONITRILE
• cyclohex-1-ene-1-carbonitrile
• cyclohex-1-enecarbonitrile
• cyclohexenecarbonitrile
• NSC 177484
• EOS-61632
• TIMTEC-BB SBB007873
• Cyanocyclohexene
• GTMWGXABXQTZRJ-UHFFFAOYSA-N
• 1-Cyclohexenyl cyanide
• Cyclohexen-1-carbonitrile
• 1-cyclohexene carbonitrile
• cyclohex-1-ene carbonitrile
• Cyclohexene-1-carbonitrile, >=97.0%
• SCHEMBL153189
• NSC-177484
• EN300-40341
• SY049956
• 4-Amino-2,6-difluoro-benzonitrile
• InChI=1/C7H9N/c8-6-7-4-2-1-3-5-7/h4H,1-3,5H
• J2E8HV5A42
• DTXSID101015401
• MFCD00013772
• J-011905
• NSC177484
• 1855-63-6
• NS00046540
• BCP21551
• AMY16356
• AKOS005166897
• UNII-J2E8HV5A42
• CS-0155409
• 27456-25-3
• D89547
• EINECS 217-454-2
• C3191
• LS-13279
• FT-0607664
• DB-264688
• DB-044568
• 33292-55-6

• MDL： MFCD00013772
• Inchi： 1S/C7H9N/c8-6-7-4-2-1-3-5-7/h4H,1-3,5H2
• InChI Key： GTMWGXABXQTZRJ-UHFFFAOYSA-N
• SMILES： N#CC1=CCCCC1
• BRN： 385837

Computed Properties

• Exact Mass: 107.07300
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: liquid
• Density: 0.946 g/mL at 20 °C(lit.)
• Boiling Point: 74°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.482(lit.)
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Water Partition Coefficient: Not miscible in water.
• PSA: 23.79000
• LogP: 2.01038
• λmax: 212(EtOH)(lit.)
• Solubility: Insoluble in water

1-Cyclohexene-1-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-Cyclohexene-1-carbonitrile

1-Cyclohexene-1-carbonitrile (CAS No. 1855-63-6): Properties, Applications, and Market Insights

1-Cyclohexene-1-carbonitrile (CAS No. 1855-63-6) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This unsaturated nitrile derivative of cyclohexene has garnered attention due to its unique chemical properties and broad utility in synthetic chemistry. Researchers and industries are increasingly exploring 1-Cyclohexene-1-carbonitrile uses in advanced material science and drug development, aligning with the growing demand for sustainable and high-performance chemical intermediates.

The molecular structure of 1-Cyclohexene-1-carbonitrile features a cyclohexene ring with a nitrile group at the 1-position, making it a valuable building block for various chemical transformations. Its chemical formula C7H9N and molecular weight of 107.15 g/mol contribute to its reactivity in nucleophilic addition and polymerization reactions. Recent studies highlight its potential in creating bioactive compounds, particularly in the development of novel pharmaceutical agents targeting neurological disorders – a hot topic in current medicinal chemistry research.

In industrial applications, 1-Cyclohexene-1-carbonitrile synthesis typically involves the dehydration of cyclohexene carboxamide or catalytic oxidation processes. The compound's physical properties include a boiling point of approximately 195-200°C and a density of 0.95 g/cm³, making it suitable for various organic synthesis protocols. Its compatibility with common organic solvents enhances its utility in laboratory applications, particularly in multi-step synthetic routes for complex molecules.

The pharmaceutical industry values 1-Cyclohexene-1-carbonitrile as a precursor for several drug intermediates. Recent patent literature reveals its incorporation in CNS-active compounds, addressing the rising global demand for neurological therapeutics. Furthermore, its role in developing sustainable agrochemicals aligns with the current emphasis on environmentally friendly crop protection solutions, responding to the agricultural sector's call for greener alternatives.

Market analysis indicates growing interest in 1-Cyclohexene-1-carbonitrile suppliers across North America and Asia-Pacific regions, driven by expanding pharmaceutical R&D activities. The compound's stability under various conditions and relatively low toxicity profile contribute to its increasing adoption in industrial applications. Quality specifications typically require ≥98% purity, with HPLC analysis becoming standard practice among chemical manufacturers to ensure consistency in research and production applications.

From a synthetic chemistry perspective, 1-Cyclohexene-1-carbonitrile reactions offer fascinating possibilities. The compound readily participates in [2+2] cycloadditions and Diels-Alder reactions, making it valuable for constructing complex cyclic systems. Recent publications demonstrate its utility in creating functionalized heterocycles, particularly in the development of novel materials with optoelectronic properties – a rapidly growing field in materials science.

Safety considerations for handling 1-Cyclohexene-1-carbonitrile include standard organic chemical precautions, with recommended personal protective equipment for laboratory use. The compound's storage conditions typically involve cool, dry environments in amber glass containers to maintain stability. These practical handling aspects are particularly relevant for research institutions and pharmaceutical companies incorporating this intermediate into their synthetic workflows.

Environmental fate studies of 1-Cyclohexene-1-carbonitrile indicate moderate biodegradability under aerobic conditions, with current research focusing on optimizing waste treatment methods for industrial effluents containing this compound. This environmental profile contributes to its growing preference over more persistent alternatives in green chemistry applications, reflecting the chemical industry's shift toward sustainable practices.

The analytical characterization of 1-Cyclohexene-1-carbonitrile typically employs GC-MS, NMR spectroscopy, and IR techniques. These analytical methods provide comprehensive quality control data, essential for applications requiring high-purity materials. Recent advancements in analytical technology have enabled more precise detection of impurities, further enhancing the compound's reliability in critical applications.

Looking forward, the demand for 1-Cyclohexene-1-carbonitrile is projected to grow steadily, particularly in emerging pharmaceutical markets. Its versatility as a chemical building block positions it well to meet the needs of diverse industrial sectors, from specialty chemicals to advanced material development. Ongoing research into novel applications continues to expand the potential uses of this interesting compound, making it a subject of continued scientific and commercial interest.